Dimethyl henicosanedioate

• Molecular Formula: C23H44O4
• Molecular Weight: 384.6 g/mol
• IUPAC Name: dimethyl henicosanedioate
• InChI: InChI=1S/C23H44O4/c1-26-22(24)20-18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21-23(25)27-2/h3-21H2,1-2H3
• InChI Key: XETAJNHBVWJVTA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCCCCCCCCCCCCCCCC(=O)OC

Description

Dimethyl henicosanedioate is a useful research compound. Its molecular formula is C23H44O4 and its molecular weight is 384.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

210 ml of crude methyl oleate are reacted with 2.4 mol % of catalyst, in this example Pd/bis(di-tert-butylphosphinomethyl)benzene, in 770 ml of methanol and in the presence of 45 mol % of methanesulfonic acid at a temperature of 80° C. and a CO partial pressure of 30 000 hPa in a reaction time of 22 hours with constant stirring to give the alpha,omega-dicarboxylic diester, here 1,19-nonadecanedicarboxylic dimethyl ester. The catalyst was preformed in the same way as under example 1. The crude diester is purified as described under example 1. The yield is 76%, based on methyl oleate.